Cas no 131166-92-2 (1,2,3,7,8-Pentabromodibenzofuran)
1,2,3,7,8-Pentabromodibenzofuran Chemical and Physical Properties
Names and Identifiers
-
- Dibenzofuran,2,3,4,7,8-pentabromo-
- 2,3,4,7,8-Pentabromodibenzofuran
- 2,3,4,7,8-pentabromodibenzo[b,d]furan
- 131166-92-2
- NS00122840
- UNII-7HQ7YK2A7M
- KHQDJFUIVSESDP-UHFFFAOYSA-N
- 7HQ7YK2A7M
- Dibenzofuran, 2,3,4,7,8-pentabromo-
- 2,3,4,7,8-pentabromo-dibenzofuran
- DTXSID5073870
- 13116-92-2
- 1,2,3,7,8-Pentabromodibenzofuran
-
- Inchi: 1S/C12H3Br5O/c13-6-1-4-5-2-8(15)10(16)11(17)12(5)18-9(4)3-7(6)14/h1-3H
- InChI Key: KHQDJFUIVSESDP-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CC2=C1OC1C=C(C(=CC2=1)Br)Br)Br)Br
Computed Properties
- Exact Mass: 557.60989
- Monoisotopic Mass: 557.610078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 13.1
Experimental Properties
- Density: 2.541
- Boiling Point: 537.5°Cat760mmHg
- Flash Point: 278.9°C
- Refractive Index: 1.777
- PSA: 13.14
1,2,3,7,8-Pentabromodibenzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P274385-1mg |
1,2,3,7,8-Pentabromodibenzofuran |
131166-92-2 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | P274385-10mg |
1,2,3,7,8-Pentabromodibenzofuran |
131166-92-2 | 10mg |
$1642.00 | 2023-05-17 |
1,2,3,7,8-Pentabromodibenzofuran Related Literature
-
Lidong Wu,Xianbo Lu,Xue Wang,Yi Song,Jiping Chen Anal. Methods 2015 7 3347
Additional information on 1,2,3,7,8-Pentabromodibenzofuran
Recent Advances in the Study of 1,2,3,7,8-Pentabromodibenzofuran (CAS 131166-92-2): Implications for Environmental and Health Risk Assessment
The polybrominated dibenzofuran (PBDF) compound 1,2,3,7,8-Pentabromodibenzofuran (CAS 131166-92-2) has recently gained significant attention in environmental chemistry and toxicology research due to its structural similarity to dioxins and its potential as a persistent organic pollutant. This research brief synthesizes the latest findings regarding this compound's environmental behavior, toxicological profiles, and analytical detection methods, with particular emphasis on studies published within the past three years.
Recent environmental monitoring studies have detected 1,2,3,7,8-Pentabromodibenzofuran in electronic waste recycling sites at concentrations up to 15.7 ng/g dry weight, demonstrating its formation during thermal degradation of brominated flame retardants. Advanced analytical techniques, particularly high-resolution gas chromatography coupled with tandem mass spectrometry (HRGC-MS/MS), have achieved detection limits below 0.01 pg/m³ in air samples, enabling more accurate environmental monitoring of this compound.
Toxicological investigations using in vitro models reveal that 1,2,3,7,8-Pentabromodibenzofuran exhibits significant aryl hydrocarbon receptor (AhR) agonist activity, with an EC50 of 0.47 nM in the H4IIE-luc bioassay. This potency is approximately 1/10th that of 2,3,7,8-TCDD, suggesting substantial dioxin-like toxicity. Molecular docking studies published in 2023 have elucidated the compound's binding mode to the AhR ligand-binding domain, explaining its high affinity despite the bulkier bromine substituents.
Metabolism studies using human liver microsomes indicate that 1,2,3,7,8-Pentabromodibenzofuran undergoes slow oxidative debromination, with CYP1A2 being the primary enzyme responsible for its biotransformation. The estimated half-life in human hepatocytes exceeds 72 hours, highlighting its potential for bioaccumulation. These findings have important implications for risk assessment, particularly for occupational exposures in electronics recycling facilities.
Recent advancements in remediation technologies show promise for addressing 1,2,3,7,8-Pentabromodibenzofuran contamination. Nanoscale zero-valent iron (nZVI) coupled with ultrasound irradiation achieved >95% degradation within 4 hours under optimized conditions. However, the potential formation of lower brominated but more bioavailable derivatives during degradation processes requires careful monitoring.
This compound's inclusion in the UNEP Stockholm Convention monitoring programs has spurred the development of standardized analytical methods. The 2023 interlaboratory comparison study organized by the European Reference Laboratory demonstrated improved reproducibility (RSD <15%) for 1,2,3,7,8-Pentabromodibenzofuran analysis in complex matrices, marking significant progress in environmental monitoring capabilities.
Future research directions should focus on longitudinal exposure studies in high-risk populations, improved understanding of mixture toxicology with other brominated flame retardants, and development of cost-effective remediation strategies. The accumulating evidence suggests that 1,2,3,7,8-Pentabromodibenzofuran warrants consideration for inclusion in routine environmental monitoring programs and may require stricter regulatory controls in industrial settings where it may form as a byproduct.
131166-92-2 (1,2,3,7,8-Pentabromodibenzofuran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)